9P7ZX5Bwv8

• CAS No.: 676494-92-1
• Molecular Formula: C18H23N3O2
• Molecular Weight: 313.4 g/mol
• IUPAC Name: 6-[4-[(3-methylbutylamino)methyl]phenoxy]pyridine-3-carboxamide
• InChI: InChI=1S/C18H23N3O2/c1-13(2)9-10-20-11-14-3-6-16(7-4-14)23-17-8-5-15(12-21-17)18(19)22/h3-8,12-13,20H,9-11H2,1-2H3,(H2,19,22)
• InChI Key: ADXBHKREPBWTDP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNCC1=CC=C(C=C1)OC2=NC=C(C=C2)C(=O)N

Description

The compound 9P7ZX5Bwv8, identified as 2-(3,5-dichloro-4-((1-(3-chlorophenyl)-6-oxo-1,6-dihydropyridin-3-yl)oxy)phenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carbonitrile, is a heterocyclic triazine derivative synthesized via a five-step process . Key structural features include:

• A central triazine core with ketone and nitrile substituents.
• A 3-chlorophenyl group attached to a dihydropyridinone ring.
• Dichlorinated phenyl ether linkage.

Preparation Methods

The synthesis of LY-2076962 FREE BASE involves several steps. The primary synthetic route includes the reaction of 4-(((3-methylbutyl)amino)methyl)phenol with 3-chloropyridine-2-carboxamide under specific conditions to form the desired product. The reaction typically requires a base such as potassium carbonate and a solvent like dimethylformamide. The mixture is heated to facilitate the reaction, followed by purification steps to isolate the final compound .

Chemical Reactions Analysis

LY-2076962 FREE BASE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the phenoxy and pyridine moieties.

Hydrolysis: The amide group in the compound can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and amine.

Scientific Research Applications

LY-2076962 FREE BASE has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a reference compound in analytical chemistry.

Biology: The compound is studied for its potential biological activities, including its effects on cellular pathways and gene expression.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the treatment of neurological disorders.

Industry: LY-2076962 FREE BASE is used in the development of new materials and as an intermediate in the synthesis of other chemical compounds.

Mechanism of Action

The mechanism of action of LY-2076962 FREE BASE involves its interaction with specific molecular targets, including receptors and enzymes. The compound modulates various signaling pathways, leading to changes in cellular functions. It is known to affect neurotransmitter systems, which may explain its potential therapeutic effects in neurological disorders .

Comparison with Similar Compounds

Structural Analogs: Triazine Derivatives

Compound 10 (Example 10 in )

Structure : Replaces the 3-chlorophenyl group in 9P7ZX5Bwv8 with an isopropyl moiety.
Key Differences :

Feature	9P7ZX5Bwv8	Compound 10
Substituent	3-Chlorophenyl	Isopropyl
Polarity	Higher (Cl groups increase polarity)	Lower (alkyl group reduces polarity)
Synthetic Complexity	Multi-step halogenation required	Simplified alkylation step
Potential Applications	Likely bioactive (chlorine enhances binding)	Improved lipophilicity for membrane penetration

Implications : The chlorine substituent in 9P7ZX5Bwv8 may enhance target binding in medicinal applications, whereas Compound 10’s isopropyl group could improve pharmacokinetic properties .

Functional Analogs: Halogenated Aromatic Compounds

7-Bromobenzo[b]thiophene-2-carboxylic Acid ()

Parameter	9P7ZX5Bwv8	7-Bromobenzo[b]thiophene-2-carboxylic Acid
Molecular Formula	C₂₁H₁₀Cl₃N₅O₄	C₉H₅BrO₂S
Molecular Weight	518.7 g/mol	257.1 g/mol
Key Functional Groups	Triazine, nitrile, dichlorophenyl	Benzo[b]thiophene, carboxylic acid, Br
GI Absorption	Not reported	High
BBB Permeability	Not reported	Yes
Toxicity	Not reported	Warning (potential CYP1A2 inhibition)

Functional Overlap : Both compounds feature halogen atoms (Cl/Br) and aromatic systems, suggesting utility in drug design or material science. However, 9P7ZX5Bwv8’s triazine core may confer unique reactivity in nucleophilic substitutions .

(3-Bromo-5-chlorophenyl)boronic Acid ()

Property	9P7ZX5Bwv8	(3-Bromo-5-chlorophenyl)boronic Acid
Molecular Formula	C₂₁H₁₀Cl₃N₅O₄	C₆H₅BBrClO₂
Log Po/w (XLOGP3)	Not reported	2.15
Solubility	Not reported	0.24 mg/mL (ESOL)
Applications	Potential kinase inhibitor	Suzuki-Miyaura cross-coupling reagent

Contrast : While 9P7ZX5Bwv8 is a complex drug-like molecule, the boronic acid derivative serves as a synthetic intermediate. Both leverage halogen atoms for specificity, but their roles diverge in medicinal vs. synthetic contexts .